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Compound of Interest

Compound Name: Imazalil-d5 Sulfate

Cat. No.: B586582

Get Quote

Executive Summary: The Dual-Risk Framework[1][2]
Handling Imazalil-d5 Sulfate requires a dual-risk approach. As a deuterated internal standard

used in trace residue analysis (LC-MS/GC-MS), the primary safety objective is protecting the

researcher from acute toxicity and potential carcinogenicity.[1] However, equal weight must be

given to experimental integrity.

Isotopic enrichment is expensive and chemically sensitive. Poor handling doesn't just risk

exposure; it risks hygroscopic degradation and cross-contamination that invalidates

quantitative data. This guide synthesizes personnel protection with protocol rigidity to ensure

both safety and scientific accuracy.

Risk Assessment & Hazard Landscape
Imazalil-d5 Sulfate shares the toxicological profile of its non-labeled parent compound

(Imazalil), intensified by the specific risks of the sulfate salt form (irritation/acidity).[1]

Core Hazard Classifications (GHS/CLP)
Acute Toxicity (Oral): Category 3 (H301) – Toxic if swallowed.[2][1]
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Serious Eye Damage: Category 1 (H318) – Irreversible corneal damage possible upon

contact.[2][1]

Carcinogenicity: Category 2 (H351) – Suspected of causing cancer.[2][1][3]

Aquatic Toxicity: Category 1 (H410) – Very toxic to aquatic life with long-lasting effects.[2][1]

[4]

The "Sulfate" Factor: Unlike the free base, the sulfate salt is highly hygroscopic. Absorption of

atmospheric moisture alters the effective molecular weight, leading to quantitation errors before

safety risks even occur.

Strategic PPE Matrix
Do not default to generic "lab safety" rules. The following matrix is calibrated for the specific

physical states of Imazalil-d5 Sulfate: the Solid Phase (weighing) and the Liquid Phase

(reconstituted in Methanol/Acetonitrile).

Personal Protective Equipment Specifications
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Protection Zone
Solid Phase
(Powder Handling)

Liquid Phase
(Solvent
Reconstitution)

Technical Rationale

Hand Protection

Double Nitrile

(Powder-Free)Inner: 4

mil (0.10 mm)Outer: 5

mil (0.12 mm)

Nitrile (High Grade) or

LaminateThickness:

>6 mil (0.15

mm)Change every 15

mins if splashed.[2][1]

Solid: Double gloving

prevents static-

induced powder

transfer to skin.Liquid:

Methanol (common

solvent) permeates

thin nitrile rapidly (<5

min).[1] Thicker nitrile

delays breakthrough;

Laminate is absolute

barrier.

Eye Protection
Chemical Goggles

(Indirect Vent)

Chemical Goggles +

Face Shield

Safety glasses are

insufficient. The H318

hazard implies

irreversible damage.

Goggles seal against

airborne dust and

solvent splash.

Respiratory

Fume Hood

(Primary)Class II,

Type A2 or B2

Fume Hood

(Mandatory)Face

velocity: 80–100 fpm

Engineering controls

are superior to

respirators.[1] If hood

is unavailable

(emergency only), use

P100/N95 particulate

respirator.[1]

Body Defense

Lab Coat

(Tyvek/Polypropylene)

Elastic cuffs required.

Lab Coat (Chemical

Resistant)Apron

recommended for

stock prep.

Cotton coats absorb

liquids and hold toxins

against the skin. Non-

woven synthetics

(Tyvek) shed dust and

repel splashes.
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Operational Protocol: Reconstitution & Handling
This workflow is designed to minimize H/D Exchange (loss of deuterium signal) and exposure.

[1]

Step-by-Step Methodology
Environmental Control:

Equip the fume hood with an ionizing bar or antistatic gun. Imazalil-d5 sulfate powder is

static-prone; static discharge can scatter toxic powder, creating an inhalation hazard and

mass balance error.[1]

Validation: Verify hood airflow is within 0.4–0.6 m/s before opening the vial.

Weighing Procedure (The "Closed Transfer" Technique):

Do not weigh directly into a volumetric flask.

Tare a clean, dry amber glass vial (2 mL or 4 mL) with a PTFE-lined cap.[1]

Transfer approximately 5-10 mg of Imazalil-d5 Sulfate into the vial using a disposable

antistatic spatula.[1]

Critical: Cap immediately to prevent moisture uptake. Record exact mass to 0.01 mg

precision.

Solubilization:

Add the solvent (typically Methanol or Acetonitrile) gravimetrically if possible, or

volumetrically using a gas-tight syringe.[1]

Why? This minimizes aerosol generation compared to pipetting and prevents positive

displacement errors from solvent vapor pressure.

Vortex for 30 seconds. Inspect for "fish eyes" (undissolved gel clumps) common with

sulfate salts.
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Storage:

Store stock solutions at -20°C in amber glass.

Shelf-Life:[2][1][5] 12 months (Solution) vs. 3 years (Solid).[1]

Visualizing the Safety Workflow
The following diagram illustrates the hierarchy of controls required for handling this compound.
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Pre-Operational Checks

Handling Phase

Waste & Decon

Verify Hood Flow
(0.5 m/s)

Don PPE:
Double Nitrile + Goggles

Neutralize Static
(Ionizer)

Open Vial
(Inside Hood Only)

Safe to Proceed

Transfer to
Pre-tared Amber Vial

Minimize Exposure Time

Add Solvent
(Syringe Method)

Immediate Capping

Segregate Waste
(Toxic/Solvent Stream)

Disposal of Spatula/Tips

Wipe Surfaces
(10% Detergent -> Water)

Click to download full resolution via product page
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Figure 1: Operational hierarchy for Imazalil-d5 Sulfate handling, emphasizing the transition

from engineering controls to active handling and waste segregation.

Decontamination & Disposal[1][5][7]
Spill Management

Solid Spill: Do not dry sweep. Cover with a damp paper towel (water/methanol mix) to

prevent dust generation, then wipe up.[1]

Liquid Spill: Absorb with vermiculite or spill pads.

Decontamination: Clean surface with 10% alkali detergent followed by water. Imazalil is

stable; simple water rinsing is insufficient to remove residues from stainless steel.

Waste Stream
Classification: Hazardous Chemical Waste (Toxic).

Segregation: Do not mix with general trash or biohazard waste.

Labeling: Must be labeled "Toxic" and "Suspected Carcinogen."

Container: High-density polyethylene (HDPE) or glass.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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